Cas no 5771-02-8 (N-(propan-2-ylideneamino)methanamine)

• Product Name: N-(propan-2-ylideneamino)methanamine
• CAS No: 5771-02-8
• Molecular Formula: C₄H₁₀N₂
• Molecular Weight: 86.1356
• MDL: MFCD23699349
• CID: 1606231
• PubChem ID: 79840

N-(propan-2-ylideneamino)methanamine Properties

Names and Identifiers

• N-(propan-2-ylideneamino)methanamine
• NSC166797
• AC1L2Y9C
• 2-Propanone, methylhydrazone
• AR-1E5150
• N-isopropiylidene-N'-methylhydrazine
• 1-methyl-2-(propan-2-ylidene)hydrazine
• Acetone methylhydrazone
• N'-methyl-N-isopropylidenehydrazine
• AC1Q4SZC
• 1-isopropylidene-2-methylhydrazine
• N-isopropylidene-N'-methylhydrazine
• NSC64710
• Me2C=N-NHMe
• acetone 1-methylhydrazone
• N-isopropylidene-N'-methylhydrazine;acetone 1-methylhydrazone;N'-methyl-N-isopropylidenehydrazine;1-isopropylidene-2-methylhydrazine;Acetone methylhydrazone;N-isopropiylidene-N'-methylhydrazine;Me2C=N-NHMe;2-Propanone,methylhydrazone;
• NSC 64710
• NSC-166797
• NSC-64710
• 5771-02-8
• NSC 166797
• Acetone N-methylhydrazone
• METHYLHYDRAZONE ACETONE
• 1-methyl-2-(2-propylidene)hydrazine
• DTXSID20206421

• MDL： MFCD23699349
• InChIKey： JXSSEZYJBTUIGX-UHFFFAOYSA-N
• Inchi： InChI=1S/C4H10N2/c1-4(2)6-5-3/h5H,1-3H3
• SMILES： CC(=NNC)C

Computed Properties

• Exact Mass: 86.08440
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 86.084398327g/mol
• Heavy Atom Count: 6
• Complexity: 52.6
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.5
• Topological Polar Surface Area: 24.4Ų

Experimental Properties

• LogP: 0.99250
• PSA: 24.39000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Hydrazines and derivatives Hydrazones